3-(2,2,2-Trifluoroethoxy)-5-(trifluoromethyl)-pyridine-2-carboxylic acid
Overview
Description
3-(2,2,2-Trifluoroethoxy)-5-(trifluoromethyl)-pyridine-2-carboxylic acid (TFEP) is a carboxylic acid with a trifluoroethoxy group and trifluoromethyl group on the pyridine ring. It is a versatile molecule that has been used in various scientific applications, including synthesis, drug development, and catalysis. The aim of
Scientific Research Applications
3-(2,2,2-Trifluoroethoxy)-5-(trifluoromethyl)-pyridine-2-carboxylic acid has been used in a variety of scientific research applications, including drug development, catalysis, and synthesis. In drug development, this compound has been used to develop inhibitors of enzymes such as phosphatidylinositol-3-kinase (PI3K) and cyclooxygenase-2 (COX-2). In catalysis, this compound has been used as a catalyst for the asymmetric synthesis of chiral compounds. In synthesis, this compound has been used as a reagent for the synthesis of heterocyclic compounds.
Mechanism of Action
The mechanism of action of 3-(2,2,2-Trifluoroethoxy)-5-(trifluoromethyl)-pyridine-2-carboxylic acid depends on its application. In drug development, this compound acts as an inhibitor of enzymes such as PI3K and COX-2. In catalysis, this compound acts as a catalyst for the asymmetric synthesis of chiral compounds. In synthesis, this compound acts as a reagent for the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on its application. In drug development, this compound can inhibit the activity of enzymes such as PI3K and COX-2. In catalysis, this compound can promote the synthesis of chiral compounds. In synthesis, this compound can be used to synthesize heterocyclic compounds.
Advantages and Limitations for Lab Experiments
The main advantage of 3-(2,2,2-Trifluoroethoxy)-5-(trifluoromethyl)-pyridine-2-carboxylic acid in lab experiments is its versatility. It can be used for a variety of scientific applications, including drug development, catalysis, and synthesis. However, this compound is also limited by its low solubility in organic solvents and its potential to form dimers.
Future Directions
There are many potential future directions for 3-(2,2,2-Trifluoroethoxy)-5-(trifluoromethyl)-pyridine-2-carboxylic acid. For example, this compound could be used to develop new inhibitors of enzymes such as PI3K and COX-2. It could also be used to develop new catalysts for the asymmetric synthesis of chiral compounds. Additionally, this compound could be used to develop new reagents for the synthesis of heterocyclic compounds. Finally, this compound could be used to study the structure-activity relationships of trifluoroethoxy and trifluoromethyl groups in drug development and catalysis.
properties
IUPAC Name |
3-(2,2,2-trifluoroethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F6NO3/c10-8(11,12)3-19-5-1-4(9(13,14)15)2-16-6(5)7(17)18/h1-2H,3H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLMGQWQAQKNUGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1OCC(F)(F)F)C(=O)O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F6NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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